Cas no 59594-93-3 (4-(thiophen-2-yl)butan-2-one)

• Product Name: 4-(thiophen-2-yl)butan-2-one
• CAS No: 59594-93-3
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 1616052
• PubChem ID: 12330410
• Update Time: 2025-04-21

4-(thiophen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-thienyl)-
• 4-(2-thienyl)-2-Butanone
• 4-thiophen-2-ylbutan-2-one
• 4-(thiophen-2-yl)butan-2-one
• AKOS009390996
• 4-thiophen-2-yl-butan-2-one
• EN300-1252876
• SCHEMBL4232556
• 59594-93-3
• DA-22764
• DTXSID00490482

• Inchi： 1S/C8H10OS/c1-7(9)4-5-8-3-2-6-10-8/h2-3,6H,4-5H2,1H3
• InChI Key： CFUJXLFEFSNRLR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCC(C)=O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds